6-(3-Chloro-4-methylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-chloro-4-methylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H24ClN5O3/c1-6-30-10-9-25-19(28)17-18(24(5)21(25)29)23-20-26(13(3)14(4)27(17)20)15-8-7-12(2)16(22)11-15/h7-8,11H,6,9-10H2,1-5H3
• InChI Key: VJDVYPKRLGKSNS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC(=C(C=C4)C)Cl)C)C)N(C1=O)C
• Molecular Formula: C21H24ClN5O3
• Molecular Weight: 429.9 g/mol

Description

6-(3-Chloro-4-methylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H24ClN5O3 and its molecular weight is 429.91. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Chloro-4-methylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Chloro-4-methylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is related to a family of chemicals involved in the synthesis of purine analogs. The research by Alves, Proença, and Booth (1994) delved into the synthesis of disubstituted 1-benzylimidazoles, which are crucial precursors of purine analogs, showing the importance of this compound in synthetic organic chemistry (Alves, Proença, & Booth, 1994).

Biological Activity and Pharmacological Potential

• The study by Kuo et al. (1996) explored the synthesis and cytotoxicity of various naphth[2,3-d]imidazole-4,9-diones and related compounds. This research highlights the potential of compounds in this class for developing anticancer drug candidates (Kuo et al., 1996).
• In a similar vein, Wiglenda et al. (2005) synthesized 1H-imidazoles to test their biological activity, demonstrating the relevance of such compounds in estrogen receptor modulation and as cytotoxic inhibitors of the cyclooxygenase enzyme (Wiglenda et al., 2005).

Chemical Reactions and Derivatives

• The work of Pratt and Kraus (1981) on the reactions of imidazoles with vinyl chloroformate and phenyl chloroformate, leading to their conversion into corresponding imidazol-2-ones, sheds light on the chemical reactivity and potential applications of such compounds in synthetic chemistry (Pratt & Kraus, 1981).